3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol

• Molecular Formula: C8H12BrNOS
• Molecular Weight: 250.16 g/mol
• IUPAC Name: 3-amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol
• InChI: InChI=1S/C8H12BrNOS/c1-5(4-10)7(11)8-6(9)2-3-12-8/h2-3,5,7,11H,4,10H2,1H3
• InChI Key: YNCVDLAKOOAPGM-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C1=C(C=CS1)Br)O

Description

3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol is a brominated thiophene derivative featuring a propanol backbone with a methyl substituent at the C2 position and an amino group at the C3 position. Its molecular formula is C₉H₁₄BrNOS, with a molecular weight of 264.18 g/mol . The compound’s structure includes a 3-bromothiophene ring, a moiety known for influencing electronic properties and reactivity in medicinal and materials chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol typically involves the bromination of thiophene followed by the introduction of an amino group and a hydroxyl group. The reaction conditions often include the use of brominating agents such as N-bromosuccinimide (NBS) and the subsequent substitution reactions under controlled temperatures and pH levels.

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis processes that are optimized for yield and purity. These processes often include the use of catalysts and solvents to facilitate the reactions and may involve purification steps such as recrystallization or chromatography to obtain the final product.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the bromine atom can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Amines, thiols, under basic or acidic conditions.

Major Products Formed:

Oxidation: Corresponding oxides.

Reduction: Reduced derivatives.

Substitution: Substituted thiophene derivatives.

Scientific Research Applications

3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the synthesis of materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol involves its interaction with molecular targets such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity. The specific pathways involved can vary depending on the biological context and the specific application being investigated.

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : The bromothiophene substituent in the target compound introduces significant electrophilicity, while the methoxy group in provides electron-donating character.
• Steric and Lipophilic Profiles : The benzyl group in enhances lipophilicity, favoring membrane permeability, whereas the furan in improves solubility in polar solvents.
• Reactivity : Bromine in the target compound and may facilitate cross-coupling reactions (e.g., Suzuki-Miyaura), as demonstrated in related bromothiophene derivatives .

Reactivity and Computational Insights

Density functional theory (DFT) studies on bromothiophene-containing analogues (e.g., (E)-4-bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline) reveal:

• Frontier Molecular Orbitals (FMOs): The bromothiophene moiety lowers the energy gap between HOMO and LUMO, enhancing charge-transfer capabilities compared to non-halogenated analogues .
• Molecular Electrostatic Potential (MESP): The bromine atom creates localized electron-deficient regions, favoring nucleophilic attacks at the thiophene ring.

Biological Activity

3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol, also known by its CAS number 1489591-04-9, is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. The compound integrates a bromothiophene moiety, which enhances its chemical reactivity and interaction with biological targets. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol is C₈H₁₂BrNOS, with a molecular weight of approximately 250.16 g/mol. The presence of an amino group and a hydroxyl group in its structure allows for various interactions with biomolecules, potentially influencing enzyme activity and receptor interactions.

The biological activity of 3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol is primarily attributed to:

• Hydrogen Bonding : The amino and hydroxyl groups can form hydrogen bonds with various biomolecules, impacting their conformations and activities.
• π-π Stacking Interactions : The bromothiophene structure allows for significant π-π stacking interactions with aromatic residues in proteins, which can modulate protein function.

Biological Activities

Research indicates that this compound may exhibit several biological activities, including:

• Anticancer Activity : Preliminary studies suggest that compounds containing bromothiophene moieties have shown anticancer properties by inhibiting cell proliferation in various cancer cell lines.
• Anti-inflammatory Effects : There is evidence supporting the compound's ability to inhibit the expression of matrix metalloproteinases (MMPs), which are involved in inflammatory processes.
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes linked to disease pathways, potentially offering therapeutic benefits in conditions like osteoarthritis.

Comparative Analysis with Similar Compounds

A comparative analysis with structurally similar compounds highlights the unique features of 3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol:

Compound Name	Molecular Formula	Key Features	Uniqueness
3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol	C₈H₁₂BrNOS	Contains bromothiophene moiety	Significant π-π stacking and hydrogen bonding capabilities
2-Methylpropan-1-ol	C₄H₁₀O	Simple alcohol structure	Lacks complex functional groups
1-Amino-2-methylpropan-1-ol	C₄H₉N	No thiophene moiety	Less versatile due to fewer functional groups

Case Studies and Research Findings

Recent studies have provided insights into the biological efficacy of 3-Amino-1-(3-bromothiophen-2-yl)-2-methylpropan-1-ol:

• In Vitro Studies : In vitro assays demonstrated that the compound significantly inhibited the expression of MMPs in IL-1β-stimulated chondrocytes, suggesting potential applications in treating osteoarthritis by reducing cartilage degradation .
• Cell Proliferation Assays : XTT assays revealed that the compound exhibits dose-dependent inhibition of cell proliferation in several cancer cell lines, indicating its potential as an anticancer agent .
• Mechanistic Studies : Further investigations into the signaling pathways affected by this compound showed it might modulate MAPK signaling pathways, which are crucial in inflammatory responses .